Cas no 108733-72-8 (1,3,4-Oxadiazole, 2,2'-(1,3-phenylene)bis[5-(4-nitrophenyl)-)

• Product Name: 1,3,4-Oxadiazole, 2,2'-(1,3-phenylene)bis[5-(4-nitrophenyl)-
• CAS No: 108733-72-8
• MF: C₂₂H₁₂N₆O₆
• MW: 456.367283821106
• CID: 1186733
• PubChem ID: 3646525
• Update Time: 2025-04-20

1,3,4-Oxadiazole, 2,2'-(1,3-phenylene)bis[5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitrophenyl)-5-[3-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]phenyl]-1,3,4-oxadiazole
• STK059825
• 108733-72-8
• 2,2'-benzene-1,3-diylbis[5-(4-nitrophenyl)-1,3,4-oxadiazole]
• 1,3,4-Oxadiazole, 2,2'-(1,3-phenylene)bis[5-(4-nitrophenyl)-
• DTXSID10394624
• AKOS001720968
• 2-(4-nitrophenyl)-5-{3-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]phenyl}-1,3,4-oxadiazole

• Inchi： 1S/C22H12N6O6/c29-27(30)17-8-4-13(5-9-17)19-23-25-21(33-19)15-2-1-3-16(12-15)22-26-24-20(34-22)14-6-10-18(11-7-14)28(31)32/h1-12H
• InChI Key： XJGBRBRBAGSJMT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)[N+](=O)[O-])=NN=C1C1C=CC=C(C2=NN=C(C3C=CC(=CC=3)[N+](=O)[O-])O2)C=1

Computed Properties

• Exact Mass: 456.08196
• Monoisotopic Mass: 456.08183212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 170Ų

Experimental Properties

• PSA: 164.12